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Compound of Interest

Compound Name: Triethylene glycol diacetate

Cat. No.: B090098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, synthesis, and

applications of ethylene glycol diacetate (EGDA), with a focus on information relevant to

research, development, and pharmaceutical applications.

Chemical and Physical Properties
Ethylene glycol diacetate, also known as 1,2-diacetoxyethane, is a diester of ethylene glycol

and acetic acid.[1][2] It is a colorless, transparent liquid with a mild, pleasant odor.[2] Its low

volatility and high boiling point make it a useful solvent in various industrial applications where

slow evaporation is desired.[2][3]

Table 1: Physical and Chemical Properties of Ethylene Glycol Diacetate
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Property Value Reference(s)

CAS Number 111-55-7 [4]

Molecular Formula C₆H₁₀O₄ [4]

Molecular Weight 146.14 g/mol [2][4]

IUPAC Name 2-acetyloxyethyl acetate [4]

Appearance Colorless, transparent liquid [2]

Odor Mild, pleasant [2]

Boiling Point 190-191 °C [1]

Melting Point -41 °C

Flash Point 82 °C [1]

Density 1.104 g/cm³ at 20 °C [1]

Solubility

Miscible with most organic

solvents; slightly soluble in

water.

[2]

Vapor Pressure 0.2 mmHg at 25 °C [2]

Refractive Index 1.4159 at 20 °C [1]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of ethylene glycol

diacetate. The expected spectral data are summarized below.

Table 2: Spectroscopic Data for Ethylene Glycol Diacetate
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Technique Expected Peaks/Signals Reference(s)

¹H NMR

Singlet around 2.0 ppm (6H,

methyl protons), Singlet

around 4.2 ppm (4H,

methylene protons)

[5]

¹³C NMR

Signal around 20 ppm (methyl

carbons), Signal around 62

ppm (methylene carbons),

Signal around 170 ppm

(carbonyl carbons)

[6]

IR Spectroscopy

Strong C=O stretching band

around 1740 cm⁻¹, C-O

stretching bands in the 1240-

1040 cm⁻¹ region

[7]

Mass Spectrometry

Molecular ion peak (M+) is

often not observed. A

prominent peak at m/z 43

(acetyl cation) is characteristic.

[8]

Synthesis and Experimental Protocols
Ethylene glycol diacetate is primarily synthesized through the esterification of ethylene glycol

with acetic acid.[2]

Direct Esterification
This is the most common method for both laboratory and industrial-scale production.[1]

Reaction:

HOCH₂CH₂OH + 2 CH₃COOH ⇌ CH₃COOCH₂CH₂OOCCH₃ + 2 H₂O

General Experimental Protocol:

Reactants: Ethylene glycol and an excess of glacial acetic acid are used.[9]
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Catalyst: A strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, is typically

employed to increase the reaction rate.[1]

Reaction Conditions: The mixture is heated under reflux for several hours.[9] To drive the

equilibrium towards the product side, the water formed during the reaction is continuously

removed, often using a Dean-Stark apparatus.[9]

Work-up and Purification: After the reaction is complete, the mixture is cooled. The organic

layer is washed with a dilute solution of a weak base (e.g., sodium bicarbonate) to neutralize

the acid catalyst, followed by washing with water.[9] The resulting crude product is then dried

over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate).[9]

Final purification is achieved by fractional distillation, with the pure ethylene glycol diacetate

typically distilling at 180-190 °C.[10]

Other Synthetic Routes
Alternative methods include the reaction of ethylene dibromide with potassium acetate, though

this method is less common due to lower yields and higher raw material costs.[10][11]

Transesterification reactions, for instance, using sec-butyl acetate and ethylene glycol in the

presence of a basic catalyst, have also been developed.[11]

Uses in Research and Drug Development
While ethylene glycol diacetate has widespread industrial applications as a solvent in coatings,

inks, and adhesives, its use in the pharmaceutical and research sectors is more specialized.[3]

[12]

Solvent in Chemical Synthesis: Its ability to dissolve a wide range of organic compounds

makes it an effective solvent in various chemical reactions for the production of chemicals

and pharmaceuticals.[12]

Pharmaceutical Formulations: It can be used as a solvent for active pharmaceutical

ingredients (APIs) and as a carrier for fragrances in personal care products.[2] Its low toxicity

and mild odor are advantageous in these applications.[2]

Chemical Intermediate: Ethylene glycol diacetate can serve as a precursor or reagent in

organic synthesis. For instance, it can be used as an acyl donor for the in-situ generation of
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peracetic acid during the chemoenzymatic synthesis of caprolactone.[13] It may also be

employed as a precursor for the enzymatic synthesis of polyesters like poly(ethylene

glutarate).

Metabolic Pathway and Toxicology
The toxicity of ethylene glycol diacetate is primarily attributed to its in vivo hydrolysis to

ethylene glycol and acetic acid.[4][14] The subsequent metabolism of ethylene glycol produces

toxic metabolites, including glycolic acid and oxalic acid, which can lead to metabolic acidosis

and kidney damage.[14][15]
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Figure 1: Metabolic pathway of ethylene glycol diacetate.

Toxicological Summary:

Acute Toxicity: Ethylene glycol diacetate exhibits low acute toxicity.[2] The oral LD50 in rats

is reported to be 6,860 mg/kg.[16]

Irritation: It is considered a mild skin and eye irritant.[14]

Chronic Toxicity: Ingestion may lead to kidney damage due to the formation of calcium

oxalate crystals, a hallmark of ethylene glycol poisoning.[14][16] Animal studies have shown

that high-dose feeding can cause kidney stone formation.[14]
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Metabolism: The primary toxicological concern is its metabolic conversion to ethylene glycol.

[14] The accumulation of glycolic acid can cause severe metabolic acidosis, while oxalic acid

can precipitate as calcium oxalate crystals in the renal tubules, leading to kidney injury.[15]

Handling and Safety
Standard laboratory safety precautions should be observed when handling ethylene glycol

diacetate.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

safety goggles to prevent skin and eye contact.[2]

Ventilation: Handle in a well-ventilated area to minimize inhalation of vapors.[2]

Storage: Store in a cool, dry, well-ventilated area away from direct sunlight and sources of

heat. Keep containers tightly closed.[2]

Incompatibilities: It can react with strong acids or bases, leading to hydrolysis.[2] It is also

incompatible with strong oxidizing agents.[17]

This guide provides a foundational understanding of ethylene glycol diacetate for scientific and

research professionals. For specific applications, further investigation into relevant literature

and regulatory guidelines is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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